Cas no 2229579-34-2 (3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylpyridin-2-amine)

• Product Name: 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylpyridin-2-amine
• CAS No: 2229579-34-2
• MF: C₁₂H₁₉BrN₂
• MW: 271.196662187576
• CID: 6181617
• PubChem ID: 165723400
• Update Time: 2025-10-28

3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylpyridin-2-amine
• EN300-1919669
• 2229579-34-2

• Inchi： 1S/C12H19BrN2/c1-12(2,9-13)8-10-6-5-7-14-11(10)15(3)4/h5-7H,8-9H2,1-4H3
• InChI Key： KNQNBBBJKBKRIB-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 270.07316g/mol
• Monoisotopic Mass: 270.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 16.1Ų

Additional information on 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylpyridin-2-amine

Comprehensive Overview of 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylpyridin-2-amine (CAS No. 2229579-34-2)

3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylpyridin-2-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo-substituted dimethylpropyl group and a dimethylpyridin-2-amine moiety, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS No. 2229579-34-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for halogenated pyridine derivatives has surged due to their versatility in drug discovery. 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylpyridin-2-amine is particularly noteworthy for its potential applications in developing kinase inhibitors and antimicrobial agents. Researchers are exploring its role in targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease studies. The compound's lipophilic properties and steric hindrance from the dimethyl groups also make it a candidate for improving drug bioavailability.

From an industrial perspective, this compound aligns with the growing interest in sustainable synthetic routes. Innovations in catalytic bromination and green chemistry have optimized its production, reducing waste and energy consumption. These advancements address the pharmaceutical industry's push for eco-friendly processes, a frequent search query among professionals. Additionally, its stability under various pH conditions makes it suitable for formulation development, another trending topic in drug delivery research.

The structure-activity relationship (SAR) of 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylpyridin-2-amine is a focal point for computational chemists. Molecular docking studies suggest its pyridine nitrogen and bromoalkyl chain could enhance binding affinity to biological targets. Such insights are often sought after in AI-driven drug design forums, reflecting the compound's relevance in modern cheminformatics applications.

Quality control protocols for CAS No. 2229579-34-2 emphasize HPLC purity analysis and spectroscopic characterization (NMR, MS). These methods ensure batch-to-batch consistency, a priority for manufacturers responding to regulatory compliance searches. Furthermore, the compound's shelf-life and storage conditions (e.g., inert atmosphere) are frequently discussed in chemical stability threads, underscoring its practical handling requirements.

In summary, 3-(3-bromo-2,2-dimethylpropyl)-N,N-dimethylpyridin-2-amine represents a convergence of synthetic utility and biomedical promise. Its CAS No. 2229579-34-2 anchors its identity in global databases, while ongoing research explores its role in next-generation therapeutics. As the scientific community prioritizes targeted drug delivery and green synthesis, this compound is poised to remain a subject of innovation and inquiry.